Cas no 94598-32-0 (1-Bromopentacosa-10,12-diyne)

• Product Name: 1-Bromopentacosa-10,12-diyne
• CAS No: 94598-32-0
• MF: C₂₅H₄₃Br
• MW: 423.512927293777
• MDL: MFCD00059029
• CID: 798682
• PubChem ID: 87564270
• Update Time: 2025-11-02

1-Bromopentacosa-10,12-diyne Chemical and Physical Properties

Names and Identifiers

• 10,12-Pentacosadiyne,1-bromo-
• 1-BROMO-10,12-PENTACOSADIYNE
• 1-bromopentacosa-10,12-diyne
• 10,12-Pentacosadiynyl Bromide
• 94598-32-0
• CS-0363920
• FT-0747463
• MFCD00059029
• B1340
• D88785
• SCHEMBL93903
• AKOS015836163
• DTXSID00567502
• NUDHYRYEPCJLCL-UHFFFAOYSA-N
• 1-Bromopentacosa-10,12-diyne

• MDL： MFCD00059029
• Inchi： 1S/C25H43Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26/h2-12,17-25H2,1H3
• InChI Key： NUDHYRYEPCJLCL-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCC#CC#CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 422.25500
• Monoisotopic Mass: 422.25481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 497.7±18.0 °C at 760 mmHg
• Flash Point: 238.9±15.6 °C
• Refractive Index: 1.49
• PSA: 0.00000
• LogP: 8.81990
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Bromopentacosa-10,12-diyne Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Material Chemicals Electrical Materials

Additional information on 1-Bromopentacosa-10,12-diyne

Comprehensive Analysis of 1-Bromopentacosa-10,12-diyne (CAS No. 94598-32-0): Properties, Applications, and Innovations

1-Bromopentacosa-10,12-diyne (CAS No. 94598-32-0) is a specialized organic compound that has garnered significant attention in advanced material science and synthetic chemistry. This long-chain brominated alkyne derivative is characterized by its unique molecular structure, featuring a 25-carbon backbone with conjugated diyne and bromine functional groups. Researchers are increasingly exploring its potential in click chemistry, polymer modification, and nanomaterial synthesis, aligning with current trends in sustainable chemistry and smart material development.

The compound's CAS number 94598-32-0 serves as a critical identifier in chemical databases, particularly for scientists investigating alkyne-based reactions or halogenated compounds. Recent studies highlight its utility in creating molecular wires and conductive polymers, addressing growing demands in flexible electronics and organic photovoltaics. Its 1-bromo substitution pattern makes it particularly valuable for cross-coupling reactions, a hot topic in pharmaceutical intermediate synthesis and materials engineering.

From a structural perspective, the pentacosa-10,12-diyne core provides exceptional molecular rigidity and π-conjugation, properties highly sought after in organic semiconductors. This aligns perfectly with current industry focus on green electronics and biodegradable materials. The compound's bromine atom at position 1 enables diverse functionalization pathways, making it a versatile building block for supramolecular chemistry applications.

In analytical chemistry, 1-Bromopentacosa-10,12-diyne presents interesting challenges and opportunities for spectroscopic characterization. Its FTIR spectrum typically shows distinct peaks for both the alkyne stretches and C-Br vibrations, while NMR studies reveal complex splitting patterns due to the extended carbon chain. These analytical features are frequently discussed in academic forums and research publications focusing on structural elucidation techniques.

The synthesis of CAS 94598-32-0 typically involves Sonogashira coupling or Cadiot-Chodkiewicz reactions, methodologies that have seen significant optimization in recent years to improve atom economy and reduce solvent waste. These improvements respond directly to the chemical industry's push toward greener synthetic protocols, a subject dominating contemporary chemistry conferences and environmental regulations.

Material scientists are particularly excited about the compound's potential in surface modification applications. The combination of hydrophobic carbon chain and reactive bromine allows for innovative approaches to self-assembled monolayers (SAMs), with implications for biosensor development and anti-fouling coatings. These applications directly address current market needs in medical diagnostics and marine technology.

Thermal analysis of 1-Bromopentacosa-10,12-diyne reveals interesting phase behavior, with studies reporting distinct melting transitions and liquid crystalline properties in certain temperature ranges. These characteristics make it valuable for thermotropic materials research, particularly in the development of stimuli-responsive systems - a rapidly growing field in smart material design.

From a commercial availability standpoint, 94598-32-0 remains a specialty chemical with limited but growing production. Suppliers often highlight its high purity grades (≥95% by GC) for research applications, with pricing reflecting the complex synthesis and purification processes. The compound's storage requirements (typically under inert atmosphere at low temperatures) and handling considerations are frequently discussed in technical datasheets and chemical safety forums.

Future research directions for this compound likely include exploration of its photopolymerization characteristics and potential in 3D printing resins, areas receiving substantial investment in materials R&D. Additionally, its possible role in organic batteries and energy storage systems aligns with global priorities in renewable energy technologies, making 1-Bromopentacosa-10,12-diyne a compound to watch in coming years.